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Introduction: 1-Bromo-3-methoxy-5-methylbenzene (CAS No. 29578-83-4), also known as 3-
Bromo-5-methoxytoluene, is a versatile aromatic building block crucial in organic synthesis,
particularly in the development of novel pharmaceutical and agrochemical compounds.[1][2][3]
[4] Its unique substitution pattern—a bromine atom, a methoxy group, and a methyl group on a
benzene ring—provides multiple reactive sites for targeted chemical modifications.[2][4] This
guide offers a comprehensive overview of its material safety data, providing researchers,
scientists, and drug development professionals with the in-depth knowledge required for its
safe and effective use in a laboratory setting. The focus extends beyond mere compliance,
aiming to instill a deep understanding of the causality behind safety protocols, grounded in the
compound's specific chemical characteristics.

Section 1: Chemical Identity and Core Properties

Understanding the fundamental properties of a chemical is the bedrock of its safe handling. 1-
Bromo-3-methoxy-5-methylbenzene is typically a colorless to pale yellow oil or liquid.[2][3][5]
Its key identifiers and physical properties are summarized below.
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Identifier Value Source(s)
CAS Number 29578-83-4 [L12][31[5]
Molecular Formula CsHsBrO [3114]
Molecular Weight 201.06 g/mol [3]
3-Bromo-5-methoxytoluene, 3-
Synonyms ) [4]
Bromo-5-methylanisole
Colorless to light yellow, clear
Appearance R [11[2]141[5]
liquid/oil
Melting Point 52°C [51[6]1[7]
Boiling Point 228°C 516171
Density ~1.378 - 1.4 g/cm3 [51617]
Flash Point 103°C 516171
Sparingly soluble in water,
Solubility good solubility in organic [3114]

solvents.

Section 2: Hazard Identification and GHS

Classification

According to the Globally Harmonized System (GHS), 1-Bromo-3-methoxy-5-methylbenzene

is classified as a hazardous substance. The primary concerns for laboratory personnel are its

acute oral toxicity and its irritant effects on the skin and eyes.[6]
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Hazard Class Category Hazard Statement GHS Pictogram
o H301: Toxic if GHSO06 (Skull and
Acute Toxicity, Oral Category 3
swallowed Crossbones)
Skin H315: Causes skin GHSO07 (Exclamation
) o Category 2 o
Corrosion/Irritation irritation Mark)
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2A o
Damage/Irritation eye irritation Mark)

Specific target organ )
H335: May cause GHSO07 (Exclamation

toxicity, single Category 3 _ o
respiratory irritation Mark)

exposure

Source(s):[6][8][9]

The acute oral toxicity (Category 3) is a significant concern, necessitating stringent controls to
prevent ingestion. The irritant properties are attributed to the compound's ability to disrupt cell
membranes upon contact with skin and eye tissues, leading to inflammation and discomfort.[6]

Section 3: Proactive Safety Measures: Handling,
Storage, and Exposure Control

A proactive approach to safety is paramount. The following protocols are designed to minimize
exposure risk by establishing a controlled laboratory environment.

Engineering Controls: The First Line of Defense

The most effective method of exposure control is to handle the substance in a physically
isolated environment.

e Fume Hood: All handling of 1-Bromo-3-methoxy-5-methylbenzene, including weighing,
transferring, and use in reactions, must be conducted within a certified chemical fume hood.
[10][11] This ensures that any vapors are effectively captured and exhausted, preventing
inhalation.
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e Ventilation: Ensure the laboratory has adequate general ventilation to prevent the
accumulation of vapors in the ambient air.[12][13]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation where the chemical is handled.[11][13]

Personal Protective Equipment (PPE)

PPE serves as the final barrier between the researcher and the chemical.

o Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's 29
CFR 1910.133 or European Standard EN166.[13] Standard safety glasses are insufficient.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) must be worn. Inspect gloves for
tears or punctures before each use and replace them immediately if compromised.[10][11]

o Body Protection: A lab coat or chemical-resistant apron should be worn to protect against
skin contact.[10]

Safe Handling and Storage Protocols

Handling:

Avoid all direct contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mists.[14]

Wash hands thoroughly with soap and water after handling and before breaks or leaving the
lab.[10][12]

Use the smallest quantity of material necessary for the experiment.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][11][15]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases, as these can initiate vigorous or exothermic reactions.[10][13][15]
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+ The designated storage class is 6.1D, for non-combustible, acutely toxic materials.

Hierarchy of Hazard Controls for 1-Bromo-3-methoxy-5-methylbenzene

Elimination

(Not Feasible - Required for Synthesis)

|
|
Most Effective

v

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Section 4: Reactive Safety Protocols: First Aid and
Fire-Fighting

In the event of an exposure or emergency, a rapid and informed response is critical.

First-Aid Measures

The immediate goal of first aid is to mitigate the effects of exposure. Always show the Safety
Data Sheet to attending medical personnel.[12][14]

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[10][12][14]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation develops or persists.[10][12][13]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[12][13][14]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[10][14][16]
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Exposure Event Occurs

Assess Type of Exposure

Inhaled Swallowed

\A

Inhalation: Skin Contact: Eye Contact:
Move to Fresh Air Remove Clothing, Wash Area Flush with Water (15 min)

Ingestion:

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention
(Provide SDS)

Click to download full resolution via product page

Caption: Emergency First Aid Response Workflow.

Fire-Fighting Measures

While the compound has a relatively high flash point of 103°C, it is still combustible.[15]

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[12][15][16]

o Specific Hazards: Thermal decomposition can lead to the release of hazardous and irritating
gases, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[10]
[13][15]
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» Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous combustion products.[10][12]

Section 5: Accidental Release Management

A swift and systematic response to a spill is essential to prevent wider contamination and
exposure.

Step-by-Step Spill Cleanup Protocol

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[12]
o Ventilate: Ensure the area is well-ventilated (if safe to do so).

o Wear PPE: Don full personal protective equipment, including respiratory protection if vapors
are significant.[10][12]

» Containment: Prevent the spill from entering drains or water courses.[10][12]

e Absorption: For liquid spills, absorb the material with an inert, non-combustible absorbent
material such as sand, silica gel, or vermiculite.[10][15] Do not use combustible materials like
sawdust.

o Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled, and
sealed container for disposal.[12]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

o Disposal: Dispose of the waste, including contaminated absorbents and PPE, as hazardous
waste in accordance with local, state, and federal regulations.[13]

Section 6: Chemical Stability and Reactivity Profile

e Reactivity: The compound is not known to be dangerously reactive under normal laboratory
conditions.

o Chemical Stability: It is stable under recommended storage conditions.[3]
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Conditions to Avoid: Avoid exposure to heat, flames, and sparks.[10]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases to prevent potentially hazardous reactions.[10][13][15]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and hydrogen bromide.[10][13][15]

Section 7: Toxicological Profile and Biological
Activity

Toxicological Data: Specific LD50 or LC50 data is not widely available. The hazard
assessment is primarily based on GHS classifications from aggregated data, which indicates
acute oral toxicity and irritant properties.[6][9]

Biological Activity: Beyond its role as a synthetic intermediate, in vitro studies have shown
that 1-Bromo-3-methoxy-5-methylbenzene can act as an inhibitor of the phenolic acid
transporter (PAT).[1][5] It has also demonstrated some antifungal activity against species like
Aspergillus niger and cytotoxic effects on human cells in culture, potentially through the
inhibition of fatty acid biosynthesis.[5] These biological activities underscore the need for
stringent handling procedures, as unintended biological effects could occur upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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